Cas no 25225-86-9 (Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (7CI,8CI,9CI))

• Product Name: Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (7CI,8CI,9CI)
• CAS No: 25225-86-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 5272268
• Update Time: 2025-05-20

Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (7CI,8CI,9CI)

• Inchi： 1S/C10H14O4/c11-9(12)7-4-6-2-1-5(7)3-8(6)10(13)14/h5-8H,1-4H2,(H,11,12)(H,13,14)
• InChI Key： DSTILBKLGUIGAA-UHFFFAOYSA-N
• SMILES： C12CCC(C(C(O)=O)C1)CC2C(O)=O

Additional information on Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (7CI,8CI,9CI)

Comprehensive Overview of Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (CAS No. 25225-86-9)

Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (CAS No. 25225-86-9), also referred to as Bicyclo[2.2.2]octane-2,5-dicarboxylate or 2,5-Bicyclo[2.2.2]octanedicarboxylic acid, is a highly specialized organic compound with a unique bicyclic structure. This compound belongs to the class of bridged bicyclic dicarboxylic acids, which are increasingly studied for their applications in materials science, pharmaceuticals, and advanced chemical synthesis. Its rigid bicyclo[2.2.2]octane framework makes it a valuable building block for designing high-performance polymers, metal-organic frameworks (MOFs), and supramolecular architectures.

The growing interest in sustainable chemistry and green synthesis has propelled research into compounds like Bicyclo[2.2.2]octane-2,5-dicarboxylic acid. Researchers are exploring its potential in biodegradable materials and renewable energy storage systems, aligning with global trends toward eco-friendly alternatives. Its structural stability and functional groups also make it a candidate for catalysis and drug delivery systems, addressing common queries in AI-driven drug discovery and nanotechnology forums.

From a synthetic perspective, Bicyclo[2.2.2]octane-2,5-dicarboxylic acid is often synthesized via Diels-Alder reactions or hydrogenation of precursor compounds. Its dicarboxylic acid functionality allows for versatile derivatization, enabling modifications for specific industrial or academic needs. This adaptability has led to its inclusion in studies on high-strength polymers and coordination chemistry, topics frequently searched in academic databases and material science communities.

In the context of computational chemistry, Bicyclo[2.2.2]octane-2,5-dicarboxylic acid serves as a model compound for simulating molecular interactions and steric effects. Its predictable geometry and rigidity are advantageous for molecular dynamics studies, a hot topic in AI-aided molecular design. Additionally, its potential role in photocatalysis and light-harvesting materials has sparked discussions in renewable energy research circles.

For analytical chemists, the characterization of Bicyclo[2.2.2]octane-2,5-dicarboxylic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, addressing common laboratory questions about compound identification and quality control. The compound’s stability under various conditions also makes it a reference material for method validation in analytical workflows.

In summary, Bicyclo[2.2.2]octane-2,5-dicarboxylic acid (CAS No. 25225-86-9) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from advanced materials to theoretical studies, reflecting its importance in both industrial and academic settings. As research continues to uncover new uses, this compound remains a focal point for innovation in sustainable technology and molecular engineering.